Vesicles composed of one simple single-tailed surfactant†
Chemical Communications Pub Date: 2014-05-09 DOI: 10.1039/C4CC02047B
Abstract
Novel vesicles formed spontaneously from the micelle solution of DTAB, a single-tailed surfactant (STS), mediated by a rough glass surface (RGS) without any additives. The obtained STS vesicles displayed good stability upon long-term storage, exposure to high temperatures, and freeze-thawing after the removal of RGS.

Recommended Literature
- [1] Augmentation of air cathode microbial fuel cell performance using wild type Klebsiella variicola
- [2] CaF2 and CaF2:Ln3+ (Ln = Er, Nd, Yb) hierarchical nanoflowers: hydrothermal synthesis and luminescent properties
- [3] Capturing a [c2]daisy chain using the threading-followed-by-swelling approach†
- [4] Book reviews
- [5] Atomic-layer-deposited AZO outperforms ITO in high-efficiency polymer solar cells†
- [6] Characterisation of charge conduction networks in poly(3-hexylthiophene)/polystyrene blends using noise spectroscopy†
- [7] Book reviews
- [8] B-terminated (111) polar surfaces of BP and BAs: promising metal-free electrocatalysts with large reaction regions for nitrogen fixation†
- [9] Base-induced reversible H2 addition to a single Sn(ii) centre†
- [10] Borazine-based inorganic–organic hybrid cyclomatrix microspheres by silicon/boron exchange precipitation polycondensation†

Journal Name:Chemical Communications
research_products
-
CAS no.: 30953-20-9